Cas no 32149-57-8 (Magnesium tert-butoxide)

• Product Name: Magnesium tert-butoxide
• CAS No: 32149-57-8
• MF: C₈H₁₈MgO₂
• MW: 170.532323360443
• MDL: MFCD03788761
• CID: 53850
• PubChem ID: 24883317
• Update Time: 2025-11-01

Magnesium tert-butoxide Chemical and Physical Properties

Names and Identifiers

• Magnesium tert-butoxide
• MTB
• MagnesiuM t-Butoxide
• MAGNESIUM DI-TERT-BUTOXIDE
• Bis(tert-butoxy) magnesium
• MagnesiuM tert-butoxide (MTB)
• magnesium 2-methylpropan-2-olate
• MAGNESIUM t-BUTOXIDE, tech-90
• EINECS 250-931-3
• magnesium(II) di-tert-butoxide
• magnesium-tert-butylalcoholate
• Mg(O-t-Bu)2
• 2-Propanol,2-methyl-, magnesium salt (9CI)
• Magnesium tert-butoxide(6CI)
• tert-Butyl alcohol, magnesium salt (8CI)
• Magnesium Tert. Butoxide
• C8H18MgO2
• AKOS015901849
• RTKCPZYOLXPARI-UHFFFAOYSA-N
• AMY36772
• EC 250-931-3
• J-018654
• 32149-57-8
• SCHEMBL157140
• DTXSID40185921
• FT-0733146
• magnesium;2-methylpropan-2-olate
• NS00089695
• DTXCID80108412
• MAGNESIUM(2+) BIS(2-METHYLPROPAN-2-OLATE)
• tert-Butyl Alcohol, Magnesium Salt; Di(tert-butoxy)magnesium;

• MDL： MFCD03788761
• Inchi： 1S/2C4H9O.Mg/c2*1-4(2,3)5;/h2*1-3H3;/q2*-1;+2
• InChI Key： RTKCPZYOLXPARI-UHFFFAOYSA-N
• SMILES： [Mg+2].[O-]C(C)(C)C.[O-]C(C)(C)C
• BRN： 3979348

Computed Properties

• Exact Mass: 170.11600
• Monoisotopic Mass: 97.050382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.1

Experimental Properties

• Color/Form: Cream or white powder
• Boiling Point: 84.6 oC at 760 mmHg
• Flash Point: 11.7 oC
• Water Partition Coefficient: Reacts with water.
• PSA: 18.46000
• LogP: 2.53160
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined

Magnesium tert-butoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2921 8/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-34
• Safety Instruction： S26; S36/37/39; S43; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：8
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Magnesium tert-butoxide

Magnesium tert-butoxide (CAS No. 32149-57-8): A Versatile Reagent in Modern Chemical Synthesis

Magnesium tert-butoxide, a compound with the chemical formula Mg(OC₃H₇)₂, is a significant reagent in the field of organic synthesis and pharmaceutical development. Its molecular structure, featuring a magnesium center coordinated to two bulky tert-butoxy groups, imparts unique chemical properties that make it invaluable in various synthetic applications. This introduction delves into the compound's characteristics, its role in contemporary research, and its relevance to the latest advancements in chemical biology and drug discovery.

TheCAS No. 32149-57-8 uniquely identifies Magnesium tert-butoxide as a specific chemical entity within the vast registry of chemical compounds. This identifier ensures precision and consistency in scientific literature and industrial applications. The compound is primarily known for its strong basicity and its ability to deprotonate weakly acidic protons, making it an excellent base in organic synthesis. The tert-butoxy groups provide steric hindrance, which can be crucial in controlling reaction selectivity and preventing unwanted side reactions.

Magnesium tert-butoxide is particularly useful in the synthesis of complex organic molecules, including those relevant to pharmaceuticals. Its strong basicity allows for the deprotonation of various substrates, facilitating reactions such as enolate formation, which is a key step in many synthetic pathways. The steric bulk of the tert-butoxy groups helps to stabilize reactive intermediates, ensuring higher yields and purities in the final products.

In recent years, there has been growing interest in the use of Magnesium tert-butoxide in asymmetric synthesis. The compound's ability to induce enantioselective reactions has made it a valuable tool for the preparation of chiral molecules, which are essential in many pharmaceutical applications. For instance, researchers have utilized Magnesium tert-butoxide to facilitate asymmetric hydrogenation and epoxide ring-opening reactions, leading to the synthesis of enantiomerically pure compounds with significant biological activity.

The role of Magnesium tert-butoxide in pharmaceutical research extends beyond simple deprotonation reactions. It has been employed in the synthesis of heterocyclic compounds, which are prevalent in many drugs due to their diverse biological activities. The compound's ability to participate in nucleophilic substitution reactions has allowed chemists to construct complex ring systems with high precision. These advancements have contributed to the development of novel therapeutic agents targeting various diseases.

Another area where Magnesium tert-butoxide has shown promise is in polymer chemistry. Its strong basicity and steric properties make it an effective catalyst for polymerization reactions. Researchers have used it to synthesize block copolymers and polyolefins with tailored properties, which find applications in materials science and nanotechnology. The ability to control polymer architecture using Magnesium tert-butoxide has opened new avenues for developing advanced materials with specific functionalities.

The compound's stability under various reaction conditions has also made it a preferred choice for industrial applications. Unlike some other strong bases that may decompose or react undesirably under certain conditions, Magnesium tert-butoxide remains stable, ensuring consistent performance in large-scale syntheses. This stability is particularly important in pharmaceutical manufacturing, where reproducibility and safety are paramount.

In conclusion, Magnesium tert-butoxide (CAS No. 32149-57-8) is a versatile reagent with a wide range of applications in organic synthesis, pharmaceutical development, and materials science. Its unique chemical properties make it an indispensable tool for chemists working on complex molecular transformations. As research continues to evolve, the importance of Magnesium tert-butoxide is likely to grow further, driving innovation across multiple scientific disciplines.